Cas no 1207294-92-5 (5,7-Di-tert-butyl-3-phenylbenzo[d]oxazol-3-ium tetrafluoroborate)

• Product Name: 5,7-Di-tert-butyl-3-phenylbenzo[d]oxazol-3-ium tetrafluoroborate
• CAS No: 1207294-92-5
• MF: C₂₁H₂₆BF₄NO
• MW: 395.2419
• MDL: MFCD34566941
• CID: 5061409
• PubChem ID: 162342370
• Update Time: 2026-02-28

5,7-Di-tert-butyl-3-phenylbenzo[d]oxazol-3-ium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• 5,7-Di-tert-butyl-3-phenylbenzo[d]oxazol-3-ium tetrafluoroborate
• DEOXAZOLE
• AT29140
• SY333858
• C21H26BF4NO
• 5,7-Di-tert-butyl-3-phenylbenzoxazol-3-ium Tetrafluoroborate
• 5,7-ditert-butyl-3-phenyl-1,3-benzoxazol-3-ium;tetrafluoroborate
• 5,7-di-tert-butyl-3-phenyl-1,3??-benzoxazol-3-ylium tetrafluoroborate
• BS-52885
• MFCD34566941
• 1207294-92-5

• MDL： MFCD34566941
• Inchi： 1S/C21H26NO.BF4/c1-20(2,3)15-12-17(21(4,5)6)19-18(13-15)22(14-23-19)16-10-8-7-9-11-16;2-1(3,4)5/h7-14H,1-6H3;/q+1;-1
• InChI Key： LTQHJVRMJMLRML-UHFFFAOYSA-N
• SMILES： F[B-](F)(F)F.O1C([H])=[N+](C2C([H])=C([H])C([H])=C([H])C=2[H])C2=C([H])C(=C([H])C(=C12)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 395.2043573g/mol
• Monoisotopic Mass: 395.2043573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17

Additional information on 5,7-Di-tert-butyl-3-phenylbenzo[d]oxazol-3-ium tetrafluoroborate

Research Brief on 5,7-Di-tert-butyl-3-phenylbenzo[d]oxazol-3-ium Tetrafluoroborate (CAS: 1207294-92-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzoxazolium derivatives, particularly 5,7-Di-tert-butyl-3-phenylbenzo[d]oxazol-3-ium tetrafluoroborate (CAS: 1207294-92-5), as a promising scaffold for drug discovery and development. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in photodynamic therapy, fluorescence imaging, and as a reactive intermediate in organic synthesis. The following brief synthesizes the latest research findings and explores the mechanistic insights and therapeutic potential of this compound.

The structural motif of 5,7-Di-tert-butyl-3-phenylbenzo[d]oxazol-3-ium tetrafluoroborate incorporates a benzoxazolium core with tert-butyl groups at the 5 and 7 positions, enhancing its steric and electronic properties. Recent studies have demonstrated that this compound exhibits remarkable photophysical properties, including high fluorescence quantum yields and stability under physiological conditions. These attributes make it an attractive candidate for developing fluorescent probes for cellular imaging, particularly in tracking intracellular processes and detecting reactive oxygen species (ROS) in real-time.

In the context of photodynamic therapy (PDT), preliminary investigations have revealed that 5,7-Di-tert-butyl-3-phenylbenzo[d]oxazol-3-ium tetrafluoroborate can act as a photosensitizer. Upon irradiation with specific wavelengths of light, the compound generates singlet oxygen and other cytotoxic species, which can selectively target and destroy cancer cells. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in vitro against several cancer cell lines, with minimal dark toxicity, suggesting a favorable therapeutic window.

Beyond its biomedical applications, this compound has also been explored as a catalyst or intermediate in organic synthesis. Its tetrafluoroborate counterion enhances solubility in polar solvents, facilitating its use in various reaction conditions. Researchers have leveraged its electrophilic character to develop novel C-C and C-N bond-forming reactions, expanding the toolkit for synthetic chemists. A recent publication in Organic Letters highlighted its role in the synthesis of heterocyclic compounds, underscoring its versatility.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 5,7-Di-tert-butyl-3-phenylbenzo[d]oxazol-3-ium tetrafluoroborate for clinical applications. Future research directions may include structural modifications to improve bioavailability and reduce off-target effects, as well as in vivo studies to validate its therapeutic potential. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these discoveries into tangible medical advancements.

In conclusion, 5,7-Di-tert-butyl-3-phenylbenzo[d]oxazol-3-ium tetrafluoroborate represents a multifaceted compound with significant potential in chemical biology and drug development. Its unique properties and diverse applications underscore the importance of continued research to unlock its full potential. This brief serves as a foundation for further exploration and discussion within the scientific community.